Cas no 646-23-1 (Pentane,1-isothiocyanato-5-(methylsulfinyl)-)
646-23-1 structure
Product Name:Pentane,1-isothiocyanato-5-(methylsulfinyl)-
CAS No:646-23-1
MF:C7H13NOS2
MW:191.314219236374
CID:507213
PubChem ID:206035
Update Time:2025-09-18
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pentane,1-isothiocyanato-5-(methylsulfinyl)-
- 1-ISOTHIOCYANATO-5-(METHYLSULFINYL)-PENTANE
- 1-isothiocyanato-5-methylsulfinylpentane
- ALYSSIN
- ALYSSIN(RG)
- ALYSSIN SULFONE
- CHEBI:138755
- NSC782920
- AKOS006271623
- Alyssin, (S)-
- CHEMBL4520951
- CS-0066805
- Isothiocyanic acid, 5-(methylsulfinyl)pentyl ester
- REF.: SCIFINDER (Spectrum in accordance with the one in Scifinder)
- (S)-1-Isothiocyanato-5-(methylsulfinyl)pentane
- Alyssin, (R)-
- FT-0632743
- 5-(Methylsulfinyl)-pentyl isothiocyanate
- ALYSSIN, (+/-)-
- 5-Methylsulfinylpentylisothiocyanate
- 1-Isothiocyanato-5-(methylsulfinyl)pentane
- DTXSID50983213
- 0929AF184M
- 646-23-1
- IUUQPVQTAUKPPB-UHFFFAOYSA-N
- HY-116920
- 167963-04-4
- BDBM50508431
- 1-Isothiocyanato-5-(methanesulfinyl)pentane
- Q27236447
- Pentane, 1-isothiocyanato-5-(methylsulfinyl)-
- 1-isothiocyanato-5-methanesulfinylpentane
- starbld0002718
- R,S-alyssin
- 167963-06-6
- NSC-782920
- SCHEMBL1607149
- (R)-1-Isothiocyanato-5-(methylsulfinyl)pentane
- UNII-0929AF184M
- 5-methylsulfinylpentyl isothiocyanate
- GLXC-04602
- DB-054699
-
- MDL： MFCD00214145
- Inchi： 1S/C7H13NOS2/c1-11(9)6-4-2-3-5-8-7-10/h2-6H2,1H3
- InChI Key： IUUQPVQTAUKPPB-UHFFFAOYSA-N
- SMILES： S(C)(CCCCCN=C=S)=O
Computed Properties
- Exact Mass: 191.04400
- Monoisotopic Mass: 191.04385639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Color/Form: 。
- PSA: 80.73000
- LogP: 2.50370
- Solubility: 。
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| LKT Labs | A4496-25 mg |
Alyssin |
646-23-1 | ≥97% | 25mg |
$211.90 | 2023-07-11 | |
| LKT Labs | A4496-50 mg |
Alyssin |
646-23-1 | ≥97% | 50mg |
$379.20 | 2023-07-11 | |
| LKT Labs | A4496-100 mg |
Alyssin |
646-23-1 | ≥97% | 100MG |
$672.50 | 2023-07-11 | |
| LKT Labs | A4496-500 mg |
Alyssin |
646-23-1 | ≥97% | 500MG |
$2,146.40 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-291883-25mg |
Alyssin, |
646-23-1 | 25mg |
￥2407.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883A-50mg |
Alyssin, |
646-23-1 | 50mg |
￥4174.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883-25 mg |
Alyssin, |
646-23-1 | 25mg |
￥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291883A-50 mg |
Alyssin, |
646-23-1 | 50mg |
￥4,174.00 | 2023-07-11 | ||
| 1PlusChem | 1P00EBR4-1mg |
ALYSSIN |
646-23-1 | ≥95% | 1mg |
$72.00 | 2024-04-22 | |
| 1PlusChem | 1P00EBR4-5mg |
ALYSSIN |
646-23-1 | ≥95% | 5mg |
$143.00 | 2024-04-22 |
Pentane,1-isothiocyanato-5-(methylsulfinyl)- Related Literature
-
1. Complexes of ligands providing endogenous bridges. Part 1. The syntheses and crystal structures of barium and lead(II) complexes of macrocyclic Schiff bases derived from heterocyclic dicarbonyls and 1, n-diamino-n′-hydroxyalkanes (n,n′= 3,2; 4,2; or 5,3)Harry Adams,Neil A. Bailey,David E. Fenton,Rosalind J. Good,Richard Moody,Cecilia O. Rodriguez de Barbarin J. Chem. Soc. Dalton Trans. 1987 207
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